Cas no 52242-06-5 (Cobalt tetrakis(pentafluorophenyl)porphyrin)

• Product Name: Cobalt tetrakis(pentafluorophenyl)porphyrin
• CAS No: 52242-06-5
• MF: C₄₄H₈N₄F₂₀Co
• MW: 1031.46
• CID: 2190007
• Update Time: 2025-06-10

Cobalt tetrakis(pentafluorophenyl)porphyrin Chemical and Physical Properties

Names and Identifiers

• Cobalt tetrakis(pentafluorophenyl)porphyrin

• Inchi： 1S/C44H8F20N4.Co/c45-25-21(26(46)34(54)41(61)33(25)53)17-9-1-2-10(65-9)18(22-27(47)35(55)42(62)36(56)28(22)48)12-5-6-14(67-12)20(24-31(51)39(59)44(64)40(60)32(24)52)16-8-7-15(68-16)19(13-4-3-11(17)66-13)23-29(49)37(57)43(63)38(58)30(23)50;/h1-8H;/q-2;+2/b17-9+,17-11+,18-10+,18-12+,19-13+,19-15+,20-14+,20-16+;
• InChI Key： SXGSVPBGDUFYKK-HQJDZOCDSA-N
• SMILES： FC1C(F)=C(F)C(F)=C(F)C=1C1=C2C=CC3C(C4C(F)=C(F)C(F)=C(F)C=4F)=C4C=CC5=C(C6C(F)=C(F)C(F)=C(F)C=6F)C6C=CC7=C(C8C(F)=C(F)C(F)=C(F)C=8F)C8=CC=C1[N-]8[Co+2](N=67)([N-]45)N2=3

Additional information on Cobalt tetrakis(pentafluorophenyl)porphyrin

Cobalt tetrakis(pentafluorophenyl)porphyrin (CAS No. 52242-06-5): A Comprehensive Overview

Cobalt tetrakis(pentafluorophenyl)porphyrin, with the chemical identifier CAS No. 52242-06-5, is a sophisticated organometallic compound that has garnered significant attention in the field of chemomedicine and materials science. This compound belongs to the porphyrin family, which is renowned for its structural similarity to heme, a crucial component of hemoglobin and other hemoproteins. The unique combination of a central cobalt ion coordinated with four pentafluorophenyl groups imparts exceptional electronic and photophysical properties, making it a versatile candidate for various applications, particularly in photodynamic therapy (PDT) and catalysis.

The< strong> porphyrin core of Cobalt tetrakis(pentafluorophenyl)porphyrin is a macrocyclic aromatic compound with a highly conjugated system, which allows for efficient absorption and emission of light in the visible spectrum. This property is particularly advantageous for PDT, where the compound can be activated by light to generate reactive oxygen species (ROS) that selectively target and destroy cancer cells. Recent studies have demonstrated that this compound exhibits remarkable efficacy in killing tumor cells while minimizing damage to surrounding healthy tissue.

In addition to its photodynamic properties, Cobalt tetrakis(pentafluorophenyl)porphyrin has shown promise as a catalyst in various organic transformations. The presence of the< strong> pentafluorophenyl groups enhances the electron-withdrawing nature of the molecule, leading to increased reactivity and selectivity in catalytic processes. For instance, it has been employed in the oxidation of alcohols and the reduction of ketones, where it demonstrates superior performance compared to traditional catalysts. These findings highlight the compound's potential in industrial applications, particularly in the synthesis of fine chemicals and pharmaceuticals.

Recent advancements in nanotechnology have further expanded the applications of Cobalt tetrakis(pentafluorophenyl)porphyrin. Researchers have developed nanostructured formulations of this compound that enhance its solubility and bioavailability, making it more suitable for therapeutic use. These nanoformulations have been tested in preclinical studies and have shown encouraging results in terms of tumor targeting and treatment efficacy. The ability to deliver this compound in a controlled manner ensures that it can be maximally utilized for therapeutic purposes while minimizing side effects.

The< strong> chemical stability of Cobalt tetrakis(pentafluorophenyl)porphyrin is another key factor contributing to its widespread use. Unlike many other porphyrin-based compounds, it exhibits high resistance to degradation under various conditions, including exposure to light and oxygen. This stability ensures that the compound remains effective throughout its intended application period, whether it is used in a medical setting or an industrial process. Furthermore, its compatibility with a wide range of solvents makes it easy to incorporate into different formulations without compromising its functionality.

In conclusion, Cobalt tetrakis(pentafluorophenyl)porphyrin (CAS No. 52242-06-5) is a multifaceted compound with significant potential in both medicine and materials science. Its unique properties make it an excellent candidate for photodynamic therapy, catalysis, and nanotechnology applications. As research continues to uncover new uses for this compound, its importance is likely to grow even further, shaping the future of chemomedicine and advanced materials.